Cas no 2227789-09-3 ((2S)-1-(3,3-difluorocyclobutyl)propan-2-ol)

• Product Name: (2S)-1-(3,3-difluorocyclobutyl)propan-2-ol
• CAS No: 2227789-09-3
• MF: C₇H₁₂F₂O
• MW: 150.166389465332
• CID: 5860601
• PubChem ID: 165783251
• Update Time: 2025-06-28

(2S)-1-(3,3-difluorocyclobutyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3,3-difluorocyclobutyl)propan-2-ol
• 2227789-09-3
• EN300-1948551

• Inchi： 1S/C7H12F2O/c1-5(10)2-6-3-7(8,9)4-6/h5-6,10H,2-4H2,1H3/t5-/m0/s1
• InChI Key： KZSQAPBRDFLXRE-YFKPBYRVSA-N
• SMILES： FC1(CC(C[C@H](C)O)C1)F

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-(3,3-difluorocyclobutyl)propan-2-ol

Introduction to (2S)-1-(3,3-difluorocyclobutyl)propan-2-ol (CAS No. 2227789-09-3)

(2S)-1-(3,3-difluorocyclobutyl)propan-2-ol is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227789-09-3, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a chiral center at the second carbon atom and the incorporation of a 3,3-difluorocyclobutyl moiety make this molecule a promising candidate for various biochemical and medicinal applications.

The structural configuration of (2S)-1-(3,3-difluorocyclobutyl)propan-2-ol imparts distinct chemical characteristics that are highly valuable in drug design. The stereogenic center at the second carbon atom allows for the creation of enantiomerically pure forms, which is crucial in pharmaceuticals where the biological activity can be highly dependent on the stereochemistry of the molecule. Additionally, the 3,3-difluorocyclobutyl group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic properties. The fluorine atoms in (2S)-1-(3,3-difluorocyclobutyl)propan-2-ol contribute to its resistance against enzymatic degradation, thereby extending its half-life in biological systems. This property is particularly advantageous in the development of long-acting drugs that require fewer dosing intervals.

The compound has been extensively studied for its potential role in the synthesis of novel pharmaceutical agents. Researchers have explored its utility as a building block for more complex molecules, leveraging its chiral center and fluorinated side chain to develop drugs with enhanced specificity and efficacy. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes that are implicated in inflammatory diseases and cancer.

One of the most notable applications of (2S)-1-(3,3-difluorocyclobutyl)propan-2-ol is in the field of protease inhibition. Proteases are enzymes that play a critical role in various physiological processes, and their dysregulation is associated with numerous diseases. The unique structural features of this compound allow it to interact selectively with target proteases, thereby modulating their activity. Preliminary studies have demonstrated that derivatives of this molecule can effectively inhibit proteases such as matrix metalloproteinases (MMPs), which are involved in tissue degradation and wound healing.

The synthesis of (2S)-1-(3,3-difluorocyclobutyl)propan-2-ol involves sophisticated organic chemistry techniques that highlight its complexity and value. The introduction of the chiral center requires precise stereocontrol during synthesis to ensure high enantiomeric purity. Additionally, the incorporation of the 3,3-difluorocyclobutyl group necessitates advanced fluorination methods, which are critical for achieving the desired molecular structure.

The growing body of research on fluorinated compounds has underscored their importance in modern drug discovery. The ability of fluorine atoms to modulate pharmacokinetic properties such as solubility, metabolic stability, and binding affinity has made them indispensable in medicinal chemistry. (2S)-1-(3,3-difluorocyclobutyl)propan-2-ol, with its unique combination of structural features, exemplifies the potential of fluorinated molecules in addressing unmet medical needs.

In conclusion, (2S)-1-(3,3-difluorocyclobutyl)propan-2-ol (CAS No. 2227789-09-3) represents a significant advancement in pharmaceutical chemistry. Its chiral configuration and fluorinated side chain provide a versatile platform for developing novel therapeutic agents with improved efficacy and stability. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.